Cas no 734-25-8 (4-Methyl-N-(4-nitrophenyl)benzenesulfonamide)

• Product Name: 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide
• CAS No: 734-25-8
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• MDL: MFCD00129916
• CID: 563010
• PubChem ID: 69772
• Update Time: 2025-11-01

4-Methyl-N-(4-nitrophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-(4-nitrophenyl)-
• 4'-Nitro-p-toluenesulfonanilide
• 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide
• FT-0632889
• J9ZZ3TP9ZJ
• 4-Methyl-N-(4-nitrophenyl) benzenesulfonamide (11)
• N-(4-toluenesulfonyl)-4-nitroaniline
• NS00037515
• Benzenesulfonamide, 4-methyl-N-(4-nitrophenyl)-
• EINECS 211-994-2
• LS-07407
• BB 0303973
• N-(4-Nitrophenyl)-4-methylbenzenesulfonamide
• N0632
• 4-methyl-N-(4-nitrophenyl)benzene-1-sulfonamide
• 734-25-8
• AKOS003239072
• SR-01000252580
• NSC 49573
• A837828
• p-Toluenesulphonanilide, 4'-nitro-
• CS-0317221
• DTXSID2061064
• NSC-49573
• D91753
• BDBM237305
• N-(p-Nitrophenyl)-p-toluenesulphonamide
• MFCD00129916
• SCHEMBL6577363
• n-(4-nitrophenyl)-4-methylbenzenesulphonamide
• Benzenesulphonamide, 4-methyl-N-(4-nitrophenyl)-
• 4'-Nitro-p-toluenesulphonanilide
• p-Toluenesulfonanilide, 4'-nitro-
• CHEMBL2272652
• SR-01000252580-1
• UNII-J9ZZ3TP9ZJ
• 4-Methyl-N-(4-nitrophenyl)benzenesulphonamide
• NSC49573
• N-(p-Nitrophenyl)-p-toluenesulfonamide
• DB-055763
• ALBB-023510

• MDL： MFCD00129916
• Inchi： 1S/C13H12N2O4S/c1-10-2-8-13(9-3-10)20(18,19)14-11-4-6-12(7-5-11)15(16)17/h2-9,14H,1H3
• InChI Key： ACOIHAFYVPPSOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 292.05200
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 191 °C
• PSA: 100.37000
• LogP: 4.38100
• Solubility: Not determined

4-Methyl-N-(4-nitrophenyl)benzenesulfonamide Security Information

• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：1
• Safety Instruction： S61
• RTECS：CY2625000
• Risk Phrases：R52/53

Additional information on 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide

Recent Advances in the Study of 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide (CAS: 734-25-8)

The compound 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide (CAS: 734-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being investigated for its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activity, shedding light on its promising pharmacological properties.

One of the key findings in recent research is the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory activity, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

Another area of interest is the compound's application in cancer research. A preprint article from BioRxiv (2024) reported that 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide shows moderate cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The mechanism of action appears to involve the disruption of microtubule dynamics, a common target for anticancer agents. Further studies are underway to optimize its potency and reduce off-target effects.

In addition to its biological activities, recent advancements in the synthetic methodology of 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide have been reported. A team from the University of Cambridge developed a more efficient, one-pot synthesis route with higher yields and reduced environmental impact, as detailed in a 2023 publication in Organic Process Research & Development. This improved synthesis could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future research. Nevertheless, the compound's versatile chemical structure and demonstrated biological activities make it a compelling candidate for further investigation in drug discovery programs.

In conclusion, recent studies on 4-Methyl-N-(4-nitrophenyl)benzenesulfonamide (CAS: 734-25-8) highlight its potential as a multifunctional pharmacophore. Its applications span anti-inflammatory and anticancer research, with ongoing efforts to optimize its properties for therapeutic use. As the field progresses, this compound may serve as a valuable tool for understanding disease mechanisms and developing new treatment strategies.